

Olorofim elevated MIC *Fusarium solani* species-specific activity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Olorofim

CAS No.: 1928707-56-5

Cat. No.: S527707

[Get Quote](#)

Olorofim Susceptibility Profiles for *Fusarium* Species

Experimental data consistently shows that **olorofim** activity against *Fusarium* is **species-complex-specific**. The *F. solani* Species Complex (FSSC) demonstrates significantly higher MICs compared to the *F. fujikuroi* Species Complex (FFSC) and the *F. oxysporum* Species Complex (FOSC).

The table below summarizes key in vitro findings from recent studies:

Fusarium Species Complex	Reported MIC Range/Ratio	Key Findings and Geometric Mean MIC (GM MIC)	Source Study Context
General <i>Fusarium</i> spp.	0.015 to >16 µg/mL [1]	GM MIC for 253 isolates: 0.581 µg/mL [1]. Activity is "moderate" and species-specific [2].	Multi-locus study of 253 clinical/environmental isolates [1].
* <i>F. solani</i> * Species Complex (FSSC)	Often >1 µg/mL to >4 µg/mL [3] [1]	GM MIC >4 µg/mL [3]. Consistently demonstrates the highest MICs among complexes [1].	Various in vitro susceptibility studies [1] [3].

Fusarium Species Complex	Reported MIC Range/Ratio	Key Findings and Geometric Mean MIC (GM MIC)	Source Study Context
F. oxysporum Species Complex (FOSC)	0.03 - 0.5 µg/mL (50% inhibition) [4]	GM MIC 0.515 µg/mL [3]. Demonstrates greater susceptibility than FSSC [1].	Evaluation of 45 clinical FOSC isolates [4].
F. fujikuroi Species Complex (FFSC)	Lower MICs than FSSC [1]	Demonstrates greater potency (lower MICs) compared to FSSC [1].	Comparative analysis within a large isolate collection [1].

Troubleshooting Guide: Addressing High Olorofim MICs

If your experiments reveal high **olorofim** MICs for a *Fusarium* isolate, follow this systematic approach to interpret your results.

Confirm Species-Level Identification

- **The Issue:** Reporting results at the genus level (*Fusarium* spp.) is insufficient. High MIC is an intrinsic characteristic of the FSSC, and misidentification can lead to incorrect interpretation.
- **The Solution:** Implement robust species-level identification.
 - **Recommended Protocol:** Use **Multi-Locus Sequence Typing (MLST)**. The most common and reliable method involves sequencing and analyzing loci such as:
 - **Translation Elongation Factor 1-alpha (*TEF1α*)** [4] [3]
 - **RNA Polymerase II largest subunit (*RPB1*)** [1]
 - **RNA Polymerase II second largest subunit (*RPB2*)** [1] [4]
 - **Action:** If you have only genus-level identification, re-characterize your isolate using these genetic markers to confirm it belongs to the FSSC.

Adhere to Standardized Susceptibility Testing Methods


- **The Issue:** Inconsistent methodologies can lead to variable MIC results that are not comparable across studies.
- **The Solution:** Strictly follow recognized standard guidelines.
 - **Recommended Protocol:** The **CLSI M38 (3rd Edition or later)** broth microdilution method is widely used in recent studies [1] [5].
 - **Key Steps:**
 - Prepare inoculum from fresh cultures (e.g., on potato dextrose agar) [1].
 - Adjust spore suspension to a specific optical density (e.g., OD₅₃₀~ 0.09-0.17 depending on species) [5].
 - Use RPMI-1640 as the test medium [1] [5].
 - Employ a defined **olorofim** concentration range (e.g., serial two-fold dilutions) [1].
 - **Quality Control:** Include quality control strains as specified by CLSI guidelines to ensure the accuracy of your test results [5].

Interpret Results with Clinical Context

- **The Issue:** A high MIC for an FSSC isolate may be interpreted as a technical failure, but it is often an expected biological finding.
- **The Solution:** Contextualize your in vitro data.
 - **For FSSC Isolates:** A high MIC (>4 µg/mL) is the norm. Conclude that the isolate has **reduced susceptibility** or is **non-wildtype** to **olorofim** [3]. Consider **olorofim** a lower priority treatment candidate for this specific infection.
 - **For Non-FSSC Isolates (e.g., FO SC):** A low MIC (e.g., ≤ 0.5 µg/mL) indicates **in vitro susceptibility** [4]. This supports further investigation of **olorofim** as a potential treatment option.

Experimental Workflow for Characterizing Olorofim Susceptibility

The following diagram illustrates the key steps for conducting and interpreting **olorofim** susceptibility testing for *Fusarium* isolates:



[Click to download full resolution via product page](#)

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism behind the intrinsic reduced susceptibility of *F. solani* to orlofofim? While the exact mechanism is still an area of research, it is hypothesized that intrinsic differences in the drug target (dihydroorotate dehydrogenase, DHODH) or in cellular pathways among *Fusarium* species complexes may be responsible [2]. This is a focus of ongoing investigation.

Q2: My *F. solani* isolate shows an intermediate MIC. How should this be interpreted? Some variability within a species complex is normal. The critical point is the consistent trend showing FSSC has significantly

higher MICs than other complexes [1] [3]. Categorize your isolate based on its species complex membership and compare its MIC to the established ranges for that complex, rather than to an absolute breakpoint.

Q3: Are there any other antifungals with better activity against *F. solani*? *Fusarium* species are notoriously multidrug-resistant. Current guidelines may suggest voriconazole or amphotericin B, but these also have limited effectiveness [1]. The search for more effective treatments against resistant pathogens like FSSC is precisely why novel antifungals like **olorofim** are being developed [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Olorofim activity against multidrug-resistant *Fusarium* unveils ... [pmc.ncbi.nlm.nih.gov]
2. Review of the Novel Investigational Antifungal Olorofim - PMC [pmc.ncbi.nlm.nih.gov]
3. The Role of Olorofim in the Treatment of Filamentous ... [mdpi.com]
4. In vitro activity of olorofim against clinical isolates of the ... [pubmed.ncbi.nlm.nih.gov]
5. In Vitro Activity of Novel Antifungal Olorofim against ... [mdpi.com]
6. Review of the novel antifungal drug olorofim (F901318) [bmcinfectdis.biomedcentral.com]
7. The Antifungal Pipeline: Fosmanogepix, Ibrexafungerp ... [link.springer.com]

To cite this document: Smolecule. [Olorofim elevated MIC *Fusarium solani* species-specific activity].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b527707#olorofim-elevated-mic-fusarium-solani-species-specific-activity>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com